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Compound of Interest

2-(4-Bromothiophen-2-yl)-1,3-
Compound Name:
dioxolane

Cat. No.: B1334438

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of the
heterocyclic compound 2-(4-Bromothiophen-2-yl)-1,3-dioxolane. This document details its
synthesis, physical properties, and spectroscopic profile, offering valuable data for researchers
in medicinal chemistry, materials science, and organic synthesis.

Compound Profile

2-(4-Bromothiophen-2-yl)-1,3-dioxolane, also known as 4-bromothiophene-2-
carboxaldehyde ethylene acetal, is a derivative of thiophene containing a bromine substituent
and a protected aldehyde functional group in the form of a dioxolane ring. This structure makes
it a versatile intermediate for further chemical modifications, particularly in the synthesis of
more complex molecules.

Table 1: Physical and Chemical Properties
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Property Value Reference
CAS Number 58267-85-9 [1]
Molecular Formula C7H7Bro:2S [1]
Molecular Weight 235.10 g/mol [1]
Appearance Off-white solid [2]
Purity >97% [1]
Storage Sealed in dry, 2-8°C [1]

Synthesis and Experimental Protocol

The synthesis of 2-(4-Bromothiophen-2-yl)-1,3-dioxolane is typically achieved through the
acetalization of its corresponding aldehyde, 4-bromo-2-thiophenecarboxaldehyde.

Synthesis of the Precursor: 4-Bromo-2-
thiophenecarboxaldehyde

The precursor, 4-bromo-2-thiophenecarboxaldehyde, can be synthesized from 2-
thiophenecarboxaldehyde. While various methods exist, a common approach involves the
bromination of the thiophene ring.

Table 2: Properties of 4-Bromo-2-thiophenecarboxaldehyde

Property Value Reference
CAS Number 18791-75-8 [31[4]
Molecular Formula CsHsBrOS [3114]
Molecular Weight 191.05 g/mol [3114]
Melting Point 44-46 °C [2]

Boiling Point 114-115 °C at 11 mmHg [2]
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Acetalization to form 2-(4-Bromothiophen-2-yl)-1,3-
dioxolane

The protection of the aldehyde group is achieved by reacting 4-bromo-2-
thiophenecarboxaldehyde with ethylene glycol in the presence of an acid catalyst.

Experimental Protocol: Synthesis of 2-(4-Bromothiophen-2-yl)-1,3-dioxolane
e Materials:

o 4-bromo-2-thiophenecarboxaldehyde

o

Ethylene glycol (1.2 equivalents)

o

p-Toluenesulfonic acid (catalytic amount)

[¢]

Toluene (solvent)

[¢]

Saturated sodium bicarbonate solution

o

Anhydrous magnesium sulfate

e Procedure:

o To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
add 4-bromo-2-thiophenecarboxaldehyde and toluene.

o Add ethylene glycol and a catalytic amount of p-toluenesulfonic acid to the mixture.

o Heat the mixture to reflux and continue heating until the theoretical amount of water is
collected in the Dean-Stark trap.

o Cool the reaction mixture to room temperature and wash with a saturated sodium
bicarbonate solution, followed by brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.
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o Purify the crude product by column chromatography on silica gel or by recrystallization to
obtain pure 2-(4-Bromothiophen-2-yl)-1,3-dioxolane.

Workflow for the Synthesis of 2-(4-Bromothiophen-2-yl)-1,3-dioxolane
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Synthesized Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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